Cas no 2228219-26-7 (3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2228219-26-7
• MF: C₆H₇ClF₂N₂O₂S
• MW: 244.646785974503
• CID: 6358470
• PubChem ID: 165705789
• Update Time: 2025-05-20

3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
• [3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
• 2228219-26-7
• EN300-2004273

• Inchi： 1S/C6H7ClF2N2O2S/c1-11-2-4(3-14(7,12)13)5(10-11)6(8)9/h2,6H,3H2,1H3
• InChI Key： ZGOPMWPFNHAASB-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(C)N=C1C(F)F)(=O)=O

Computed Properties

• Exact Mass: 243.9884827g/mol
• Monoisotopic Mass: 243.9884827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2228219-26-7)

The compound 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2228219-26-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a difluoromethyl group and a pyrazole ring, makes it a valuable intermediate for developing agrochemicals, pharmaceuticals, and advanced materials. This article delves into its properties, synthesis, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions in AI-driven chemical databases revolves around the synthetic pathways for sulfonyl chloride compounds. The synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride typically involves the chlorination of the corresponding sulfonic acid or its salt, often using reagents like thionyl chloride or phosphorus pentachloride. Researchers are particularly interested in optimizing these methods to improve yield and purity, as highlighted in recent publications on green chemistry and sustainable synthesis.

The difluoromethyl group in this compound is a hot topic in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. This feature aligns with the growing demand for fluorinated compounds in drug discovery, as evidenced by the surge in patents and publications focusing on fluorine-containing pharmaceuticals. The pyrazole ring further enhances its utility, serving as a versatile scaffold in the design of kinase inhibitors and anti-inflammatory agents.

From an industrial perspective, 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride is gaining attention for its role in developing crop protection agents. With the global push toward sustainable agriculture, researchers are exploring its potential as a precursor for novel fungicides and herbicides. Its mechanism of action, often involving the inhibition of key enzymatic pathways in pests, is a focal point for agrochemical innovation.

In the realm of material science, this compound’s sulfonyl chloride moiety offers reactivity for constructing polymers and functionalized surfaces. Recent studies highlight its use in creating high-performance coatings and adhesives, catering to industries like aerospace and electronics. The integration of computational chemistry tools to predict its reactivity patterns has further accelerated its adoption in these fields.

Safety and handling of 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride are frequently searched topics. While it is not classified as a hazardous material under standard regulations, proper storage in anhydrous conditions and the use of personal protective equipment (PPE) are recommended to prevent degradation and ensure user safety. These precautions align with broader industry standards for handling reactive intermediates.

The compound’s CAS No. 2228219-26-7 is often cross-referenced in chemical databases like SciFinder and Reaxys, where users seek data on its spectral properties (NMR, IR) and solubility profiles. Such information is critical for quality control and process optimization in large-scale production. Additionally, its patent landscape reveals ongoing innovations, particularly in methods for its scalable synthesis and derivatization.

In conclusion, 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride exemplifies the intersection of cutting-edge chemistry and industrial application. Its versatility in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern research. As the scientific community continues to explore fluorine chemistry and sustainable synthesis, this compound is poised to remain a key player in innovation pipelines worldwide.